Cas no 1797714-44-3 (2-(benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide)

• Product Name: 2-(benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide
• CAS No: 1797714-44-3
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 6051703
• PubChem ID: 71810097
• Update Time: 2025-11-06

2-(benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide
• F6448-0677
• AKOS024567181
• 2-(benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide
• 2-(benzylsulfanyl)-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]acetamide
• 1797714-44-3

• Inchi： 1S/C16H19N3O2S/c20-16(12-22-11-13-4-2-1-3-5-13)18-14-8-17-19(9-14)15-6-7-21-10-15/h1-5,8-9,15H,6-7,10-12H2,(H,18,20)
• InChI Key： YYPHMMQPQUWWFL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(NC1C=NN(C=1)C1COCC1)=O

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide

Introduction to 2-(Benzylthio)-N-(1-(Tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide (CAS No. 1797714-44-3)

2-(Benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide (CAS No. 1797714-44-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

The chemical structure of 2-(benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide is defined by its molecular formula C₁₆H₂₀N₂O₂S, with a molecular weight of approximately 308.40 g/mol. The compound features a benzylthio group attached to an acetamide moiety, which is further substituted with a tetrahydrofuran and a pyrazole ring. These structural elements contribute to the compound's unique physicochemical properties, such as solubility, stability, and reactivity.

The presence of the tetrahydrofuran ring and the pyrazole moiety imparts significant conformational flexibility and hydrogen-bonding capabilities to the molecule. These properties are crucial for its interaction with biological targets, such as enzymes and receptors. The benzylthio group adds lipophilicity to the molecule, enhancing its ability to cross cell membranes and reach intracellular targets.

Synthesis Methods

The synthesis of 2-(benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide has been reported in several studies, each employing different synthetic strategies to optimize yield and purity. One common approach involves the reaction of 2-benzylthioacetic acid with 1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine in the presence of a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

The reaction typically proceeds under mild conditions, such as room temperature or slightly elevated temperatures, and can be performed in various solvents like dichloromethane (DCM), N,N-dimethylformamide (DMF), or dimethyl sulfoxide (DMSO). The choice of solvent can significantly affect the reaction rate and yield. Post-synthesis purification methods often include column chromatography or recrystallization to obtain the desired product in high purity.

Biological Activities

2-(Benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. One of the key areas of research has been its potential as an inhibitor of specific enzymes involved in these conditions.

In neurological disorders, this compound has shown promise as an inhibitor of monoamine oxidase (MAO), an enzyme responsible for the degradation of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, 2-(benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide can potentially increase neurotransmitter levels in the brain, thereby alleviating symptoms associated with conditions like depression and Parkinson's disease.

In cancer research, this compound has demonstrated antiproliferative effects against various cancer cell lines. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells by modulating signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-(benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide has been explored through preclinical studies and early-stage clinical trials. Preclinical studies have provided valuable insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

In animal models of neurological disorders, this compound has shown significant improvements in behavioral tests and biochemical markers. For example, it has been effective in reducing motor deficits in Parkinson's disease models and improving mood symptoms in depression models. These findings have paved the way for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-(benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide in human subjects. Early results from phase I trials have indicated that it is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are planned to evaluate its efficacy in specific patient populations.

Conclusion

2-(Benzylthio)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-y\-l)acetamide (CAS No. 1797714-44\-3) is a promising compound with a unique chemical structure that confers significant biological activities. Its potential applications in treating neurological disorders and cancer make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. Ongoing clinical trials will provide further insights into its therapeutic potential and safety profile.